Cas no 10402-48-9 (2-Butenoic acid,2,3-dimethyl-, (2E)-3,7-dimethyl-2,6-octadien-1-yl ester)

• Product Name: 2-Butenoic acid,2,3-dimethyl-, (2E)-3,7-dimethyl-2,6-octadien-1-yl ester
• CAS No: 10402-48-9
• MF: C₁₆H₂₆O₂
• MW: 250.376445293427
• CID: 180177
• PubChem ID: 6436369
• Update Time: 2025-04-19

2-Butenoic acid,2,3-dimethyl-, (2E)-3,7-dimethyl-2,6-octadien-1-yl ester Chemical and Physical Properties

Names and Identifiers

• 2-Butenoic acid,2,3-dimethyl-, (2E)-3,7-dimethyl-2,6-octadien-1-yl ester
• 3,7-dimethyl-2,6-octadienyl 2,3-dimethylcrotonate
• 3,7-dimethylocta-2,6-dienyl 2,3-dimethylbut-2-enoate
• GERANYL METHYL TIGLATE
• 2,6-Octadien-1-ol, 3,7-dimethyl-, 2,3-dimethylcrotonate, (E)-
• 2-Butenoicacid, 2,3-dimethyl-, (2E)-3,7-dimethyl-2,6-octadienyl ester (9CI)
• 2-Butenoicacid, 2,3-dimethyl-, 3,7-dimethyl-2,6-octadienyl ester, (E)-
• AG-D-15705
• Crotonic acid,2,3-dimethyl-, 3,7-dimethyl-2,6-octadienyl ester, (E)- (8CI)
• CTK4A2600
• Gera
• SCHEMBL3504669
• (2E)-3,7-Dimethyl-2,6-octadien-1-yl 2,3-dimethyl-2-butenoate
• [(2E)-3,7-dimethylocta-2,6-dienyl] 2,3-dimethylbut-2-enoate
• DTXSID501184901
• 10402-48-9
• EINECS 233-870-7
• 2-Butenoic acid, 2,3-dimethyl-, 3,7-dimethyl-2,6-octadienyl ester, (E)-

• Inchi： 1S/C16H26O2/c1-12(2)8-7-9-14(5)10-11-18-16(17)15(6)13(3)4/h8,10H,7,9,11H2,1-6H3/b14-10+
• InChI Key： GLMOJOJHHPDUHX-GXDHUFHOSA-N
• SMILES： O(C(/C(/C)=C(\C)/C)=O)C/C=C(\C)/CC/C=C(\C)/C

Computed Properties

• Exact Mass: 250.19338
• Monoisotopic Mass: 250.19328
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 7
• Complexity: 363
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26.3
• XLogP3: 5.3

Experimental Properties

• Density: 0.906
• Boiling Point: 337.7°Cat760mmHg
• Flash Point: 163.5°C
• Refractive Index: 1.473
• PSA: 26.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty alcohol esters